Cas no 2138342-24-0 (9H-Fluorene-2-sulfonyl fluoride)

• Product Name: 9H-Fluorene-2-sulfonyl fluoride
• CAS No: 2138342-24-0
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• CID: 5409208
• PubChem ID: 137949162
• Update Time: 2025-05-24

9H-Fluorene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-2-sulfonyl fluoride
• EN300-727022
• 2138342-24-0
• Z2907408990

• Inchi： 1S/C13H9FO2S/c14-17(15,16)11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• InChI Key： BNDUYGFODPENRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C3C=CC=CC=3CC=2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 248.03072886g/mol
• Monoisotopic Mass: 248.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.8±21.0 °C(Predicted)

Additional information on 9H-Fluorene-2-sulfonyl fluoride

9H-Fluorene-2-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2138342-24-0, commonly referred to as 9H-Fluorene-2-sulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is notable for its unique structural properties and its potential applications in advanced chemical processes. In this article, we delve into the characteristics, synthesis, and applications of 9H-Fluorene-2-sulfonyl Fluoride, while incorporating insights from the latest scientific advancements.

9H-Fluorene-2-sulfonyl Fluoride is a derivative of fluorene, a bicyclic aromatic hydrocarbon with a fused benzene and cyclopentane structure. The sulfonyl fluoride group (-SO₂F) attached at the 2-position of the fluorene ring introduces distinctive electronic and steric properties to the molecule. This functional group is known for its reactivity in various chemical transformations, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, particularly in the context of organic electronics.

The synthesis of 9H-Fluorene-2-sulfonyl Fluoride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of fluorene derivatives followed by fluorination to introduce the sulfonyl fluoride group. Researchers have explored various catalysts and reaction conditions to optimize this process, with recent advancements focusing on environmentally friendly methodologies that minimize waste and energy consumption.

One of the most promising applications of 9H-Fluorene-2-sulfonyl Fluoride lies in its use as an electrophilic fluorinating agent in organic chemistry. The sulfonyl fluoride group acts as a reactive site that can participate in nucleophilic substitution reactions, enabling the incorporation of fluorine atoms into complex molecular frameworks. This property has been leveraged in the synthesis of bioactive compounds, where fluorine substitution can significantly influence pharmacokinetic profiles and bioavailability.

In addition to its role in organic synthesis, 9H-Fluorene-2-sulfonyl Fluoride has shown potential in materials science, particularly in the development of advanced polymers and semiconducting materials. The fluorene backbone is known for its stability and fluorescence properties, which are further enhanced by the presence of the sulfonyl fluoride group. Recent research has explored its use as a building block for constructing functional polymers with applications in optoelectronics and sensors.

The electronic properties of 9H-Fluorene-2-sulfonyl Fluoride have also made it a subject of interest in theoretical chemistry studies. Computational models have been employed to investigate its molecular orbitals and reactivity patterns, providing valuable insights into its behavior under various reaction conditions. These studies have not only enhanced our understanding of the compound's fundamental properties but also guided experimental efforts toward more efficient synthetic routes and novel applications.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of 9H-Fluorene-2-sulfonyl Fluoride to ensure its safe handling and disposal. Preliminary studies suggest that it exhibits moderate biodegradability under specific conditions, though further research is needed to fully characterize its environmental impact.

In conclusion, 9H-Fluorene-2-sulfonyl Fluoride (CAS No. 2138342-24-0) stands as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As scientific advancements continue to unfold, we can expect even more innovative uses for this compound, solidifying its position as a key player in modern chemistry.